
8-HQC proton dissociation constant pKa

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 8-Hydroxyquinoline citrate

CAS No.: 134-30-5

Cat. No.: S703134

Get Quote

Experimental Data on 8-HQC

The most relevant study identifies different forms of 8-HQC but does not provide its pKa values [1].

Aspect Finding

Tautomerism Seven stable tautomers identified computationally; experimental spectra matched one

dominant tautomer [1].

Dimerization IR spectrum suggests dimerization in the condensed phase; theoretical calculations

confirm possible dimeric forms [1].

Reported
pKa

Not specified in the search results.

Experimental Protocols for pKa Determination

You can determine the pKa of 8-HQC using established physical chemistry methods. The following table

summarizes the core principles behind these techniques [2].
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Method Basic Principle

Potentiometric (pH)
Titration

Measures solution pH change upon addition of acid/base. pKa is indicated at
the point where the solution's buffering capacity is strongest (the inflection
point), typically when pH = pKa and the concentrations of the protonated and
deprotonated species are equal [2].

Spectrophotometric
Titration

Monitors changes in UV-Vis absorption spectrum of a compound at different
pH levels. pKa is determined from the shift in absorbance at specific

wavelengths, fitting the data to a model that relates protonation state to
spectral features [2].

NMR Titration Tracks changes in chemical shifts of atoms (e.g., ( ^1H ), ( ^{13}C )) near the
ionizable group as a function of pH. The pKa is determined by analyzing the

titration curve of the chemical shift versus pH [2].

The experimental workflow for these methods generally follows a consistent logical structure, from sample

preparation to data fitting.
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Experimental workflow for determining pKa via titration methods.

The Chemistry of Proton Dissociation

For a complex molecule like 8-HQC, which has multiple potential protonation sites, the dissociation can be

visualized as an equilibrium between its protonated and deprotonated states.
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Proton dissociation equilibrium for an acid (HA ⇌ A⁻ + H⁺) [3] [2].

Interpreting pKa: The pKa is the negative logarithm of the acid dissociation constant (Ka). A lower

pKa value indicates a stronger acid, meaning it more readily donates a proton [3] [2].
The Henderson-Hasselbalch Equation: This equation, pH = pKa + log₁₀([A⁻]/[HA]), defines the

relationship between the pH of a solution and the ratio of the deprotonated ([A⁻]) to protonated ([HA])
species. When the pH equals the pKa, these two species are present in equal concentrations [3].

How to Proceed

Since the specific pKa values for 8-HQC are not available in the search results, I suggest you:

Consult specialized databases: Search platforms like SciFinder, Reaxys, or PubChem, which are
more likely to contain curated physicochemical data for specific compounds.

Estimate computationally: Use computational chemistry software that can predict pKa values based
on molecular structure, which may provide a useful theoretical estimate.

Determine experimentally: Follow the experimental protocols outlined above to measure the pKa
directly in your laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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